Cas no 1021221-68-0 (2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide)

• Product Name: 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide
• CAS No: 1021221-68-0
• MF: C₂₅H₂₉N₅O₃S
• MW: 479.594464063644
• CID: 6439429
• PubChem ID: 42439693
• Update Time: 2025-06-08

2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide
• 1021221-68-0
• SR-01000922188
• VU0641548-1
• SR-01000922188-1
• 2,2-diphenyl-N-(3-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)propyl)acetamide
• 2,2-diphenyl-N-[3-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylpropyl]acetamide
• AKOS024506308
• F5316-0025

• Inchi： 1S/C25H29N5O3S/c31-24(23(21-9-3-1-4-10-21)22-11-5-2-6-12-22)26-15-8-20-34(32,33)30-18-16-29(17-19-30)25-27-13-7-14-28-25/h1-7,9-14,23H,8,15-20H2,(H,26,31)
• InChI Key： SBIIOTFJKLEOFI-UHFFFAOYSA-N
• SMILES： S(CCCNC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 479.19911098g/mol
• Monoisotopic Mass: 479.19911098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide

Introduction to 2,2-Diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide and Its Significance in Modern Medicinal Chemistry

Chemical compounds play a pivotal role in the advancement of medicinal chemistry, particularly in the development of novel therapeutic agents. Among these, 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide, with the CAS number 1021221-68-0, has emerged as a compound of significant interest due to its unique structural features and potential pharmacological applications. This introduction aims to provide a comprehensive overview of this compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide is characterized by a complex arrangement of aromatic rings, a piperazine moiety, and a sulfonyl group. These structural elements contribute to its diverse chemical interactions and make it a promising candidate for further investigation in drug discovery. The presence of multiple functional groups allows for various modifications, which can be tailored to enhance its pharmacological properties.

In recent years, there has been growing interest in the development of compounds that target central nervous system (CNS) disorders. The piperazine ring in 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide is known to interact with multiple neurotransmitter receptors, making it a valuable scaffold for designing potential therapeutics. Studies have shown that piperazine derivatives can modulate the activity of serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia.

The sulfonyl group is another critical feature of this compound that contributes to its pharmacological profile. Sulfonyl compounds are well-known for their ability to inhibit enzymes and receptors involved in various metabolic pathways. This property makes 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide a potential candidate for the development of drugs targeting metabolic disorders such as diabetes and obesity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds like 1021221-68-0 with greater accuracy. Molecular docking studies have shown that this compound can interact with several key targets relevant to CNS disorders. For instance, it has been demonstrated that it can bind to the serotonin transporter (SERT) and dopamine transporter (DAT), which are critical for regulating neurotransmitter levels in the brain.

The diphenyl moiety in the structure of 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide also contributes to its unique pharmacological properties. Diphenyl compounds are known for their ability to enhance drug solubility and bioavailability, which are crucial factors for the development of effective therapeutics. Additionally, the diphenyl group can participate in hydrophobic interactions with biological targets, further influencing the compound's efficacy.

In clinical research, 1021221-68-0 has been investigated for its potential therapeutic effects on various neurological disorders. Preliminary studies have suggested that it may have neuroprotective properties, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter activity and interact with multiple targets makes it a versatile tool for drug discovery.

The synthesis of 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}propyl)acetamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex aromatic rings present in the molecule. These synthetic strategies ensure that the final product is suitable for further pharmacological evaluation.

The safety profile of CAS no1021221-68-0 is another important consideration in its development as a therapeutic agent. Extensive toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies have provided valuable insights into its metabolic pathways and potential interactions with other drugs.

The future prospects of 1021221-68-0 in medicinal chemistry are promising. Ongoing research aims to explore its potential applications in treating not only CNS disorders but also other conditions such as cancer and inflammatory diseases. The compound's unique structural features make it a versatile scaffold for designing novel therapeutics with improved efficacy and reduced side effects.

In conclusion, 2,2-diphenyl-N-(3-{[4-(pyrimidin-2-y l)piperazin -1 -y l]sulfony l}prop y l)acetamide, identified by CAS number1021221 -68 -0, represents a significant advancement in medicinal chemistry. Its complex molecular structure and diverse functional groups make it a promising candidate for developing novel therapeutic agents targeting various diseases. With continued research and development, this compound holds great potential for improving patient outcomes and enhancing quality of life.